Cas no 1266112-21-3 (CID 129973917)

• Product Name: CID 129973917
• CAS No: 1266112-21-3
• MF: C₅H₂BrFOS
• MW: 209.036182880402
• CID: 6462710
• Update Time: 2025-07-13

CID 129973917 Chemical and Physical Properties

Names and Identifiers

• CID 129973917
• 2-Thiophenecarboxaldehyde, 4-bromo-5-fluoro-

• Inchi： 1S/C5H2BrFOS/c6-4-1-3(2-8)9-5(4)7/h1-2H
• InChI Key： NJMIFTWJTPGBLQ-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(F)=C(Br)C=1

Experimental Properties

• Density: 1.883±0.06 g/cm3(Predicted)
• Boiling Point: 250.6±35.0 °C(Predicted)

Additional information on CID 129973917

Comprehensive Overview of CAS No. 1266112-21-3 and CID 129973917

The compound with CAS No. 1266112-21-3 and CID 129973917 is a subject of significant interest in the fields of chemistry, biology, and pharmaceutical research. This compound, known for its unique structural and functional properties, has garnered attention for its potential applications in various therapeutic areas. This comprehensive overview aims to provide a detailed insight into the chemical structure, biological activity, and recent research advancements related to this compound.

CAS No. 1266112-21-3 is a chemical identifier assigned by the Chemical Abstracts Service (CAS), which is a division of the American Chemical Society. This identifier ensures that the compound can be uniquely identified and referenced in scientific literature, databases, and regulatory documents. The CAS number is a crucial tool for researchers and professionals in the chemical and pharmaceutical industries, facilitating accurate communication and data retrieval.

The compound with CID 129973917 is cataloged in the PubChem Compound Database, a comprehensive repository of chemical structures and their associated biological activities. PubChem provides extensive information on the physical and chemical properties of compounds, as well as their biological interactions and potential therapeutic applications. The CID number serves as a unique identifier within this database, allowing researchers to access detailed data on the compound's structure, properties, and bioactivity.

In terms of chemical structure, CAS No. 1266112-21-3 is characterized by its specific molecular formula and arrangement of atoms. The compound's structure can be visualized using various chemical software tools, which provide insights into its three-dimensional conformation and potential binding sites. These structural features are crucial for understanding the compound's interactions with biological targets and its pharmacological properties.

Recent research has focused on the biological activity of CAS No. 1266112-21-3. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in various disease pathways. For instance, it has been reported to inhibit the activity of kinases, which are key enzymes involved in signal transduction pathways that regulate cell growth, differentiation, and survival. This inhibition can have significant implications for the treatment of diseases such as cancer, where uncontrolled cell proliferation is a hallmark.

Moreover, CAS No. 1266112-21-3 has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli such as pathogens or tissue damage. Chronic inflammation is associated with various diseases, including autoimmune disorders and cardiovascular diseases. Research has demonstrated that this compound can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and its associated tissue damage.

The potential therapeutic applications of CAS No. 1266112-21-3 are not limited to cancer and inflammation. Studies have also explored its effects on other disease conditions such as neurodegenerative disorders. For example, it has been shown to protect neurons from oxidative stress and promote neurogenesis, which could be beneficial in treating conditions like Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the pharmacokinetic properties of CAS No. 1266112-21-3 have been studied to assess its suitability for drug development. Pharmacokinetics involves understanding how a drug is absorbed, distributed, metabolized, and excreted by the body. Research has indicated that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.

The safety profile of CAS No. 1266112-21-3 is another critical aspect of its evaluation for therapeutic use. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its safety profile across different populations and disease states.

In conclusion, the compound with CAS No. 1266112-21-3 and CID 129973917 represents a promising area of research in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for the development of novel therapeutics targeting various diseases. Continued research efforts will further elucidate its mechanisms of action and optimize its potential for clinical applications.